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ReAsH-EDT2 ReAsH-EDT2 ReAsH-EDT2 is a fluorescent, membrane-permeable biarsenical compound that binds covalently to tetracysteine sequences, which are engineered into target proteins. It binds proteins that have the tetracysteine tag almost immediately after translation. ReAsH-EDT2 is commonly used to study protein trafficking, folding, and interactions in living cells or cell lysates. This red-emitting fluorophore is excited at 593 nm, with emission at 608 nm.
Brand Name: Vulcanchem
CAS No.: 438226-89-2
VCID: VC0120825
InChI: InChI=1S/C16H13As2NO3S4/c20-11-3-1-9-15(13(11)17-23-5-6-24-17)22-16-10(19-9)2-4-12(21)14(16)18-25-7-8-26-18/h1-4,20H,5-8H2
SMILES: C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C(=O)C=CC4=N3)[As]5SCCS5)O
Molecular Formula: C16H13As2NO3S4
Molecular Weight: 545.4 g/mol

ReAsH-EDT2

CAS No.: 438226-89-2

Reference Standards

VCID: VC0120825

Molecular Formula: C16H13As2NO3S4

Molecular Weight: 545.4 g/mol

ReAsH-EDT2 - 438226-89-2

CAS No. 438226-89-2
Product Name ReAsH-EDT2
Molecular Formula C16H13As2NO3S4
Molecular Weight 545.4 g/mol
IUPAC Name 4,6-bis(1,3,2-dithiarsolan-2-yl)-7-hydroxyphenoxazin-3-one
Standard InChI InChI=1S/C16H13As2NO3S4/c20-11-3-1-9-15(13(11)17-23-5-6-24-17)22-16-10(19-9)2-4-12(21)14(16)18-25-7-8-26-18/h1-4,20H,5-8H2
Standard InChIKey UNIBJWQHKWCMGJ-UHFFFAOYSA-N
SMILES C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C(=O)C=CC4=N3)[As]5SCCS5)O
Canonical SMILES C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C(=O)C=CC4=N3)[As]5SCCS5)O
Appearance Assay:≥95%A solid
Description ReAsH-EDT2 is a fluorescent, membrane-permeable biarsenical compound that binds covalently to tetracysteine sequences, which are engineered into target proteins. It binds proteins that have the tetracysteine tag almost immediately after translation. ReAsH-EDT2 is commonly used to study protein trafficking, folding, and interactions in living cells or cell lysates. This red-emitting fluorophore is excited at 593 nm, with emission at 608 nm.
Synonyms 4,6-Bis(1,3,2-dithiarsolan-2-yl)-7-hydroxy-3H-phenoxazin-3-one; Lumio Red; ReAsH;
PubChem Compound 15462495
Last Modified Nov 11 2021
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